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Compound of Interest

Compound Name: Prodlure

Cat. No.: B1679160

DISCLAIMER: The term "Prodlure” is not a recognized scientific name for a specific
pheromone compound. It is likely a commercial trade name for a pheromone-based product.
Extensive research indicates that a primary active ingredient in products marketed for the
control of the pink bollworm (Pectinophora gossypiella), a major agricultural pest, is a
pheromone blend known as Gossyplure. This guide will provide a detailed technical overview of
the chemical composition, analysis, and synthesis of Gossyplure.

Executive Summary

Gossyplure is the sex pheromone of the female pink bollworm moth, Pectinophora gossypiella.
It is a potent attractant for the male of the species and is widely used in integrated pest
management (IPM) programs for monitoring and mating disruption. The pheromone is a
precise blend of two geometric isomers of a long-chain acetate ester. The specific ratio of these
isomers is critical for its biological activity. This document details the chemical nature of these
components, the analytical methods for their identification, and the protocols for their synthesis.

Chemical Composition of Gossyplure

The primary chemical components of Gossyplure are two isomers of 7,11-hexadecadien-1-ol
acetate.[1][2][3][4][5] The biological activity of the pheromone is dependent on the presence of
both isomers in a specific ratio, which is typically a 1:1 mixture.[2][6]

The two isomers are:
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e (Z,2)-7,11-hexadecadien-1-yl acetate
e (Z,E)-7,11-hexadecadien-1-yl acetate

These isomers have the same molecular formula and connectivity but differ in the spatial
arrangement of substituents around the double bonds at the 7th and 11th carbon positions.

Quantitative Data

The following table summarizes the key chemical identifiers and the typical composition of the
Gossyplure pheromone blend. While a 1:1 ratio is most commonly cited for synthetic lures,
some studies on natural pheromone production have shown slight variations.[7][8]

] . Molecular CAS
Isomeric Typical Molecular

Component . Weight ( Registry
Form Ratio (%) Formula
g/mol) Number
(2,2)-7,11-
hexadecadie yAVA ~50 C1sH3202 280.45 52207-99-5

n-1-yl acetate

(Z,E)-7,11-
hexadecadie  Z,E ~50 C1eH320:2 280.45 53042-79-8

n-1-yl acetate

Experimental Protocols

The identification and synthesis of Gossyplure involve a combination of sophisticated analytical
and synthetic chemistry techniques.

Isolation and Identification of Natural Pheromone

The initial identification of the pink bollworm pheromone involved the extraction of the
pheromone from the abdominal tips of virgin female moths. A key analytical technique for
identifying the active components from complex extracts is Gas Chromatography-
Electroantennographic Detection (GC-EAD).[1][2][5]

Protocol 1: Gas Chromatography-Electroantennographic Detection (GC-EAD)
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e Pheromone Gland Extraction: The pheromone glands from the abdominal tips of virgin
female moths are excised and extracted with a non-polar solvent such as hexane.

e Gas Chromatography (GC) Separation: The extract is injected into a gas chromatograph,
which separates the individual chemical components based on their volatility and interaction
with the GC column.

o Effluent Splitting: The effluent from the GC column is split into two streams. One stream is
directed to a standard GC detector, such as a Flame lonization Detector (FID), which records
the presence of all separated compounds.

o Electroantennographic Detection (EAD): The second stream is directed over an excised
antenna of a male pink bollworm moth. The antenna is connected to electrodes that measure
changes in its electrical potential.

o Data Analysis: When a biologically active compound (a pheromone component) elutes from
the GC and passes over the antenna, it elicits a nerve impulse, which is recorded as a
depolarization event. By comparing the timing of the EAD signals with the peaks from the
FID, the specific compounds that are biologically active can be identified.

Chemical Synthesis of Gossyplure Isomers

The commercial production of Gossyplure relies on stereoselective chemical synthesis to
produce the specific geometric isomers in the correct ratio. One common synthetic route
involves the use of alkyne precursors followed by partial reduction.[9]

Protocol 2: Stereoselective Synthesis of (Z,Z)-7,11-hexadecadien-1-yl acetate

o Butylation of 1,5-hexadiyne: 1,5-hexadiyne is reacted with an n-butyl group to form 1,5-
decadiyne.

o Alkylation: The 1,5-decadiyne is then alkylated with a protected form of 6-chloro-1-hexanol to
introduce the remaining six carbons of the chain.

o Partial Hydrogenation: The resulting di-yne is partially hydrogenated using a Lindlar catalyst.
This catalyst is poisoned to be selective for the formation of cis (Z) double bonds from
alkynes, thus creating the (Z,Z)-diene.
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¢ Acetylation: The terminal alcohol group is then acetylated to form the final acetate ester.

A similar synthetic strategy is employed to produce the (Z,E) isomer, often involving a
stereoselective reduction of one of the alkyne groups to a trans (E) double bond. The two
isomers are then purified and mixed in the desired ratio to produce the final Gossyplure
product.
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Caption: Workflow for the identification of active pheromone components using GC-EAD.
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Caption: Simplified pathway of Gossyplure biosynthesis and its mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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